Cas no 714286-92-7 (N4-(2,5-dimethoxyphenyl)-5-nitro-N2-(oxolan-2-yl)methylpyrimidine-2,4,6-triamine)

• Product Name: N4-(2,5-dimethoxyphenyl)-5-nitro-N2-(oxolan-2-yl)methylpyrimidine-2,4,6-triamine
• CAS No: 714286-92-7
• MF: C₁₇H₂₂N₆O₅
• MW: 390.393783092499
• CID: 5475499
• Update Time: 2025-10-28

N4-(2,5-dimethoxyphenyl)-5-nitro-N2-(oxolan-2-yl)methylpyrimidine-2,4,6-triamine Chemical and Physical Properties

Names and Identifiers

• 4-N-(2,5-dimethoxyphenyl)-5-nitro-2-N-(oxolan-2-ylmethyl)pyrimidine-2,4,6-triamine
• N4-(2,5-dimethoxyphenyl)-5-nitro-N2-(oxolan-2-yl)methylpyrimidine-2,4,6-triamine

• Inchi： 1S/C17H22N6O5/c1-26-10-5-6-13(27-2)12(8-10)20-16-14(23(24)25)15(18)21-17(22-16)19-9-11-4-3-7-28-11/h5-6,8,11H,3-4,7,9H2,1-2H3,(H4,18,19,20,21,22)
• InChI Key： WLXQIFYECSASKN-UHFFFAOYSA-N
• SMILES： C1(NCC2CCCO2)=NC(N)=C([N+]([O-])=O)C(NC2=CC(OC)=CC=C2OC)=N1

Additional information on N4-(2,5-dimethoxyphenyl)-5-nitro-N2-(oxolan-2-yl)methylpyrimidine-2,4,6-triamine

N4-(2,5-dimethoxyphenyl)-5-nitro-N2-(oxolan-2-yl)methylpyrimidine-2,4,6-triamine (CAS No. 714286-92-7): A Comprehensive Overview

N4-(2,5-dimethoxyphenyl)-5-nitro-N2-(oxolan-2-yl)methylpyrimidine-2,4,6-triamine (CAS No. 714286-92-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrimidine core substituted with various functional groups. The presence of these functional groups imparts specific chemical and biological properties that make it a promising candidate for various therapeutic applications.

The chemical structure of N4-(2,5-dimethoxyphenyl)-5-nitro-N2-(oxolan-2-yl)methylpyrimidine-2,4,6-triamine is particularly noteworthy. The pyrimidine ring is a fundamental component of many biologically active molecules, including nucleic acids and several important drugs. The substitution with a 2,5-dimethoxyphenyl group at the N4 position and an oxolan-2-ylmethyl group at the N2 position introduces additional complexity and functionality. The 5-nitro group further enhances the compound's reactivity and potential biological activity.

Recent studies have highlighted the potential of N4-(2,5-dimethoxyphenyl)-5-nitro-N2-(oxolan-2-yl)methylpyrimidine-2,4,6-triamine in various therapeutic areas. One of the most promising applications is in the treatment of infectious diseases. Research has shown that this compound exhibits potent antimicrobial activity against a range of pathogens, including both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell wall synthesis and inhibition of essential enzymes involved in DNA replication and repair.

In addition to its antimicrobial properties, N4-(2,5-dimethoxyphenyl)-5-nitro-N2-(oxolan-2-yl)methylpyrimidine-2,4,6-triamine has also been investigated for its potential as an antiviral agent. Preliminary studies have demonstrated that it can effectively inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The exact mechanism by which it exerts its antiviral effects is still under investigation, but it is thought to involve interference with viral entry into host cells and inhibition of viral protein synthesis.

The pharmacokinetic properties of N4-(2,5-dimethoxyphenyl)-5-nitro-N2-(oxolan-2-yl)methylpyrimidine-2,4,6-triamine have also been studied in detail. It has been found to exhibit good oral bioavailability and a favorable pharmacokinetic profile in animal models. This makes it a suitable candidate for further development as an orally administered therapeutic agent. However, more extensive preclinical and clinical studies are needed to fully evaluate its safety and efficacy in humans.

Another area of interest for this compound is its potential use in cancer therapy. Early research has shown that N4-(2,5-dimethoxyphenyl)-5-nitro-N2-(oxolan-2-yl)methylpyrimidine-2,4,6-triamine can induce apoptosis in certain cancer cell lines. The mechanism behind this effect is thought to involve the activation of pro-apoptotic signaling pathways and the inhibition of anti-apoptotic proteins. While these findings are preliminary, they suggest that this compound may have broader therapeutic applications beyond infectious diseases.

The synthesis of N4-(2,5-dimethoxyphenyl)-5-nitro-N2-(oxolan-2-yl)methylpyrimidine-2,4,6-triamine involves a series of well-defined chemical reactions. These reactions typically start with the preparation of the pyrimidine core through a condensation reaction between appropriate precursors. Subsequent functionalization steps are then carried out to introduce the desired substituents at specific positions on the pyrimidine ring. The synthetic route has been optimized to achieve high yields and purity levels, making it feasible for large-scale production.

In conclusion, N4-(2,5-dimethoxyphenyl)-5-nitro-N2-(oxolan-2-yl)methylpyrimidine-2,4,6-triamine (CAS No. 714286-92-7) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and biological properties make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical applications.